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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893

Published: December 2, 2025

This guide provides a comparative analysis of Sulcofuron and its sodium salt, focusing on
their chemical properties, efficacy, and toxicological profiles based on available data. The
information is intended for researchers, scientists, and professionals in drug and pesticide
development.

Chemical and Physical Properties

Areview of available scientific literature and chemical databases indicates that "Sulcofuron" is
most commonly encountered and utilized in its sodium salt form, frequently referred to as
Sulcofuron-sodium. Information detailing a separate, non-salt "Sulcofuron” for comparative
analysis is not readily available, suggesting that the sodium salt is the primary form of this
active substance.
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Property Sulcofuron-sodium

sodium;5-chloro-2-[4-chloro-2-[[3-(3,4-

IUPAC Name dichlorophenyl)ureidolmethyl]phenyllbenzenesul
fonate

CAS Number 3567-25-7

Molecular Formula C20H13CI4AN2Na04s

Molecular Weight 584.19 g/mol

Form Colourless powder

Water Solubility 20 g/L at 20°C

Log P (octanol/water) 4.8

Vapor Pressure <1x 105 Paat 20°C

Table 1: Physicochemical Properties of Sulcofuron-sodium. The data presented is for
Sulcofuron-sodium, as this is the predominantly documented form of the chemical.

Mechanism of Action and Efficacy

Sulcofuron-sodium is primarily known for its use as a mothproofing agent and insecticide,
particularly for the protection of keratinous materials like wool. It acts as a stomach poison for
insect larvae. The larvae of clothes moths and carpet beetles ingest the wool fibers treated with
Sulcofuron-sodium, which then disrupts their metabolic processes.

While specific comparative efficacy data between a theoretical "Sulcofuron™ acid form and its
sodium salt is unavailable, the high efficacy of Sulcofuron-sodium as an insecticide is well-
documented.

Toxicological Profile

Toxicological data is available for Sulcofuron-sodium, highlighting its safety profile for
mammals when used as directed.
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Test Result Species
Acute Oral LD50 > 4640 mg/kg Rat
Acute Dermal LD50 > 2000 mg/kg Rat
Acute Inhalation LC50 > 2.8 mg/L (4h) Rat

Skin Irritation Non-irritating Rabbit
Eye Irritation Non-irritating Rabbit

Table 2: Toxicological Data for Sulcofuron-sodium. This table summarizes the acute toxicity of
Sulcofuron-sodium in various animal models.

Experimental Protocols

Detailed experimental protocols for the toxicological assessments listed in Table 2 are based
on standardized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 401):

» Fasted rats are administered a single oral dose of Sulcofuron-sodium.

e Animals are observed for 14 days for signs of toxicity and mortality.

e The LD50 is calculated as the dose causing mortality in 50% of the test animals.
Acute Dermal Toxicity (OECD Guideline 402):

o Sulcofuron-sodium is applied to the shaved skin of rats for 24 hours.

» Observations for toxic effects and mortality are conducted for 14 days.

e The LD50 is determined as the dose resulting in 50% mortality.

Acute Inhalation Toxicity (OECD Guideline 403):

o Rats are exposed to an aerosol of Sulcofuron-sodium for 4 hours.
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e Animals are observed for 14 days for any adverse effects and mortality.

e The LC50 is calculated as the concentration causing 50% mortality.

Logical Relationship of Sulcofuron Forms

The relationship between the theoretical acidic form of Sulcofuron and its sodium salt is a
straightforward acid-base reaction. The sulfonic acid group in the Sulcofuron molecule readily
donates a proton, which can be neutralized by a base like sodium hydroxide to form the highly
water-soluble sodium salt. This increased solubility is often a desirable characteristic for
practical applications.

Chemical Forms and Application

Sodium Hydroxide
(NaOH)

Sulcofuron-sodium ) o
+ NaOH (Neutralization -SO3Na+ Formulated for Use Pzzctlcail:]:ggligzgc)m
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Click to download full resolution via product page
Caption: Conversion of Sulcofuron acid to its sodium salt for practical application.

In summary, while the user's query presupposes a comparison between Sulcofuron and its
sodium salt, the available scientific and regulatory information predominantly points to the use
of Sulcofuron-sodium. The data presented herein pertains to this sodium salt form, which is
the commercially and scientifically relevant substance. The likely reason for the prevalence of
the sodium salt is its enhanced water solubility, which is a critical factor for its formulation and
application as an insecticide.

¢ To cite this document: BenchChem. [Sulcofuron vs. Its Sodium Salt: A Comparative
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193893#sulcofuron-vs-its-sodium-salt-a-
comparative-study]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

